Cas no 1807172-60-6 (4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1807172-60-6
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4903290
• Update Time: 2025-06-10

4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-10-6-11(12(14,15)16)17-7-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： VBFPIMGXUQKVKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine

Professional Introduction to 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1807172-60-6)

4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine, identified by the chemical abstracts service number 1807172-60-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and incorporates several functional groups that enhance its utility in synthetic applications. The presence of a chloro substituent at the 4-position, a phenyl group at the 5-position, and a trifluoromethyl group at the 2-position imparts unique electronic and steric properties, making it a valuable intermediate in the development of bioactive molecules.

The structural features of 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine contribute to its versatility in medicinal chemistry. The chloro group serves as a versatile handle for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The phenyl ring enhances lipophilicity and can participate in π-stacking interactions, which are crucial for molecular recognition processes. Additionally, the trifluoromethyl group is well-documented for its ability to modulate metabolic stability and binding affinity, often improving the pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine has emerged as a key building block in this endeavor. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that target specific enzymatic pathways implicated in disease progression.

One notable application of 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling cascades, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the compound's reactive sites, researchers have designed molecules that selectively inhibit aberrant kinase activity. Preliminary findings suggest that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, with potential therapeutic implications for treating metastatic cancers.

The pharmaceutical industry has also explored the use of 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine in developing treatments for inflammatory diseases. Chronic inflammation is a hallmark of conditions such as rheumatoid arthritis and inflammatory bowel disease, and inhibiting key inflammatory mediators can alleviate symptoms. Researchers have synthesized analogs of this compound that modulate pathways involving cyclooxygenases (COX) and lipoxygenases (LOX), enzymes central to pro-inflammatory responses. Early clinical trials have indicated promising results in reducing inflammation without significant immunosuppressive effects.

Another area where 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine has shown promise is in central nervous system (CNS) drug development. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and dysfunction. Small molecules that can cross the blood-brain barrier are essential for treating these conditions effectively. The structural properties of this compound facilitate its ability to penetrate the CNS, making it a valuable scaffold for designing neuroprotective agents. Studies have highlighted its potential in mitigating oxidative stress and neuroinflammation, key pathological features of neurodegenerative disorders.

The synthetic methodologies employed in producing 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine are also worth mentioning. The synthesis typically involves multi-step organic transformations starting from commercially available precursors such as 2-amino-5-bromopyridine and phenylboronic acid derivatives. Key steps include halogenation reactions to introduce the chloro substituent, cross-coupling reactions to attach the phenyl ring, and electrophilic fluorination to incorporate the trifluoromethyl group. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing costs and improving yields.

The safety profile of 4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine is another critical consideration in its application within pharmaceutical research. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in synthetic chemistry, further toxicological assessments are necessary to evaluate its potential effects on living systems. Researchers adhere to stringent guidelines to ensure that all compounds used in drug discovery are thoroughly characterized for safety before advancing them into preclinical testing phases.

In conclusion,4-Chloro-5-phenyl-2-(trifluoromethyl)pyridine, with its CAS number 1807172-60-6, represents a significant advancement in medicinal chemistry due to its structural versatility and functional utility. Its role as an intermediate in synthesizing bioactive molecules has opened new avenues for therapeutic intervention across various diseases. As research continues to uncover novel applications for this compound, it is likely to remain a cornerstone of pharmaceutical innovation for years to come.